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Compound of Interest

Compound Name: GPR35 agonist 3

Cat. No.: B5368244

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the solubilization, storage, and experimental use of
GPR35 agonist 3. This synthetic agonist is a valuable tool for investigating the physiological
roles of the G protein-coupled receptor 35 (GPR35), a promising therapeutic target for a variety
of diseases, including gastric cancer, type 2 diabetes, and cardiovascular conditions.[1]

Product Information and Storage

Proper handling and storage of GPR35 agonist 3 are critical to ensure its stability and activity
for reproducible experimental results.

Table 1: Physicochemical and Activity Data for GPR35 Agonist 3
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Property Value Reference
Molecular Formula C12H9NOsS [1]
Molecular Weight 279.27 g/mol [1]
Appearance White to off-white solid [1]
Purity >98% [2]
ECso 1.4 uM [1]
Ki 0.0508 uM [1]
ICso 0.349 uM [1]

Table 2: Recommended Storage Conditions for GPR35 Agonist 3

Storage ) Special
Form Shelf Life .
Temperature Instructions

) As specified by )
Solid 4°C Protect from light
manufacturer

Protect from light,
Stock Solution (-20°C)  -20°C 1 month aliquot to avoid

freeze-thaw cycles

Protect from light,
Stock Solution (-80°C)  -80°C 6 months aliquot to avoid

freeze-thaw cycles

Solubilization Protocol

GPR35 agonist 3 is readily soluble in dimethyl sulfoxide (DMSO). To ensure accurate and
reproducible concentrations, follow the protocol below for preparing a stock solution.

Materials:

e GPR35 agonist 3 solid
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Anhydrous, newly opened DMSO

Sterile microcentrifuge tubes

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)

Protocol:

Equilibrate: Allow the vial of solid GPR35 agonist 3 to equilibrate to room temperature
before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of the solid
compound.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the solid to achieve
the desired stock concentration. For example, to prepare a 10 mM stock solution from 1 mg
of the compound (MW = 279.27), add 35.8 pL of DMSO.

o Note: DMSO is hygroscopic; using a newly opened bottle is crucial for optimal solubility.

Mixing: Vortex the solution thoroughly to ensure complete dissolution. If necessary, use an
ultrasonic bath to aid solubilization.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6 months) or
at -20°C for short-term storage (up to 1 month).[1] Always protect the solution from light.

Diagram 1: Workflow for GPR35 Agonist 3 Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of GPR35 agonist 3.

GPR35 Signaling Pathways

Activation of GPR35 by an agonist can initiate multiple downstream signaling cascades. The
primary pathways involve coupling to Gaiz/13 and Gailo G proteins, as well as the (-arrestin
pathway.[3][4]

GPR35 Agonist 3

Binds to

Plasma Membrane

Receptor
Internalization

ERK Signaling

Cytoskeletal
Rearrangement

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b5368244?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Discovery_and_Synthesis_of_Novel_GPR35_Agonists_A_Technical_Guide.pdf
https://synapse.patsnap.com/article/what-are-gpr35-agonists-and-how-do-they-work
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5368244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the PathHunter® [(-arrestin recruitment assay.

Calcium Mobilization Assay

This functional assay measures the increase in intracellular calcium concentration following
GPR35 activation, typically in cells co-expressing a promiscuous G protein like Gaie.

Materials:

o HEK293 or CHO cells stably co-expressing GPR35 and a promiscuous G protein (e.g., Gais)
o Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

e Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

e GPR35 agonist 3 stock solution

o 96-well or 384-well black, clear-bottom plates

o Fluorescence plate reader with liquid handling capabilities (e.g., FLIPR)

Protocol:

o Cell Plating: Seed cells into the assay plate and grow to confluence.

e Dye Loading:

o Prepare the fluorescent dye loading solution in assay buffer according to the
manufacturer's instructions.

o Remove the culture medium and add the dye solution to the cells.
o Incubate for 1 hour at 37°C.

e Compound Preparation: Prepare serial dilutions of GPR35 agonist 3 in assay buffer in a
separate compound plate.
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e Calcium Measurement:
o Place the cell plate and the compound plate into the fluorescence plate reader.

o The instrument will add the agonist to the cells and simultaneously measure the
fluorescence intensity over time.

o Data Analysis: Determine the peak fluorescence response for each agonist concentration to
generate a dose-response curve.

Diagram 4: Calcium Mobilization Assay Workflow
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Caption: Workflow for the calcium mobilization functional assay.
Safety Precautions
When handling GPR35 agonist 3, standard laboratory safety practices should be followed.
e Personal Protective Equipment (PPE): Wear a laboratory coat, safety glasses, and gloves.

o Handling: Handle the solid compound and concentrated stock solutions in a chemical fume
hood to avoid inhalation.

» Disposal: Dispose of waste according to institutional guidelines for chemical waste. Do not
discard down the drain.

By following these guidelines, researchers can ensure the safe and effective use of GPR35
agonist 3 in their studies, leading to reliable and reproducible data.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b5368244?utm_src=pdf-body-img
https://www.benchchem.com/product/b5368244?utm_src=pdf-body
https://www.benchchem.com/product/b5368244?utm_src=pdf-body
https://www.benchchem.com/product/b5368244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5368244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5368244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

